Cas no 1437481-05-4 (4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine)

• Product Name: 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine
• CAS No: 1437481-05-4
• MF: C₁₁H₁₆F₃N₃O
• MW: 263.259452819824
• CID: 5218893
• Update Time: 2025-10-30

4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine
• Piperidine, 4-[[[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy]methyl]-

• Inchi： 1S/C11H16F3N3O/c1-17-10(6-9(16-17)11(12,13)14)18-7-8-2-4-15-5-3-8/h6,8,15H,2-5,7H2,1H3
• InChI Key： AJAQTHPCLAKAIQ-UHFFFAOYSA-N
• SMILES： N1CCC(COC2N(C)N=C(C(F)(F)F)C=2)CC1

Additional information on 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine

Introduction to 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine (CAS No. 1437481-05-4)

4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine (CAS No. 1437481-05-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of piperidines and features a pyrazole moiety with a trifluoromethyl group, which imparts distinct chemical and biological characteristics.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the trifluoromethyl group in the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the piperidine ring contributes to the overall flexibility and conformational diversity of the compound, which can be crucial for optimizing its binding affinity to specific biological targets.

Recent research has focused on the potential of 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine as a lead compound for developing novel therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

Furthermore, the trifluoromethyl group in 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine has been shown to enhance its ability to cross the blood-brain barrier (BBB), making it a promising candidate for treating central nervous system (CNS) disorders. A recent investigation published in the European Journal of Medicinal Chemistry highlighted the compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, which are implicated in conditions such as depression and Parkinson's disease.

In addition to its potential therapeutic applications, 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine has also been studied for its synthetic accessibility and ease of modification. Chemists have developed efficient synthetic routes to produce this compound with high yields and purity, facilitating further optimization through structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the compound's potency and selectivity, paving the way for the development of more effective therapeutic agents.

The safety profile of 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yloxymethyl)-piperidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for clinical trials. Ongoing research aims to further refine its safety profile and explore its potential side effects in more detail.

In conclusion, 4-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yoxymethyl)-piperidine (CAS No. 1437481-05-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications and favorable safety profile, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for addressing unmet medical needs in various disease areas.